
JNJ-28330835: A Technical Overview of a
Selective Androgen Receptor Modulator

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JNJ-28330835

Cat. No.: B1673012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of JNJ-28330835, a selective

androgen receptor modulator (SARM). The information presented is curated from publicly

available scientific literature and databases to support research and development efforts in the

field of androgen receptor modulation.

Core Compound Information
JNJ-28330835 is a nonsteroidal SARM that has been investigated for its potential therapeutic

applications.[1][2][3][4] It has demonstrated tissue-selective androgenic effects in preclinical

studies, showing promise for promoting anabolic activity in muscle and bone with reduced

impact on reproductive tissues.[3]

IUPAC Name and Synonyms
The chemical identity of JNJ-28330835 is defined by its IUPAC name and a variety of

synonyms used in scientific literature and chemical databases.
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Identifier Value

IUPAC Name

(5S)-N-[4-cyano-3-(trifluoromethyl)phenyl]-5-

methyl-3-(trifluoromethyl)-1,4-dihydropyrazole-5-

carboxamide[5]

Synonyms JNJ-28330835, JNJ 28330835, JNJ28330835[6]

CAS Number 888072-47-7[1][5]

PubChem CID 11703306[1][5]

DrugBank Accession DB13936[1]

Preclinical Data
JNJ-28330835 has been evaluated in preclinical models to determine its efficacy and tissue

selectivity. The majority of the available quantitative data comes from studies in rats.

In Vivo Efficacy in Rat Models
Studies in both orchidectomized (castrated) and intact male rats have demonstrated the

anabolic and prostate-sparing properties of JNJ-28330835.

Table 1: Effects of JNJ-28330835 on Anabolic and Androgenic Tissues in Rats
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Experimental
Model

Treatment
Group

Dose (mg/kg)
Outcome
Measure

Result

Orchidectomized

Rats
JNJ-28330835 10

Levator Ani

Muscle Growth

Stimulated

maximal

growth[3]

Intact Rats JNJ-28330835 10 Prostate Weight
Reduced by a

mean of 30%[3]

Orchidectomized

Rats
JNJ-28330835 Not Specified Lean Body Mass

Prevented half of

the loss

associated with

orchidectomy[3]

Aged

Orchidectomized

Rats

JNJ-28330835 Not Specified Lean Body Mass

Restored about

30% of lost lean

mass[3]

Experimental Protocols
Detailed experimental protocols for the studies involving JNJ-28330835 are not exhaustively

detailed in the available literature. However, based on standard methodologies for SARM

evaluation, the key experiments cited likely followed procedures similar to those outlined below.

General In Vivo Protocol for SARM Evaluation in
Rodents

Animal Model: Male Sprague-Dawley rats are commonly used.[3] For studies on anabolic

and androgenic effects, both surgically orchidectomized (to remove endogenous androgens)

and intact animals are utilized.

Acclimation: Animals are acclimated to the laboratory environment for a specified period

before the commencement of the study.

Grouping and Dosing: Animals are randomly assigned to control and treatment groups. JNJ-
28330835 is typically administered orally.[3] The vehicle for the compound is a crucial

component of the protocol but is not specified in the available abstracts.
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Endpoint Measurement:

Anabolic Activity: The wet weight of the levator ani muscle is a primary endpoint.

Androgenic Activity: The wet weights of the prostate and seminal vesicles are measured.

Body Composition: Lean body mass and fat mass can be assessed using techniques like

magnetic resonance imaging (MRI).[3]

Statistical Analysis: Data are typically analyzed using appropriate statistical methods, such

as ANOVA followed by post-hoc tests, to determine significant differences between treatment

groups.

Note: Specific details regarding animal strain, age, housing conditions, diet, and precise

formulation of the dosing solution for JNJ-28330835 are not available in the reviewed literature.

Signaling Pathways
JNJ-28330835 exerts its effects by modulating the androgen receptor (AR), a ligand-activated

nuclear transcription factor. The tissue selectivity of SARMs is believed to be a result of their

unique interactions with the AR, leading to differential recruitment of co-regulators and

subsequent modulation of gene expression in a tissue-specific manner.

General Androgen Receptor Signaling Pathway
The following diagram illustrates the general mechanism of androgen receptor activation, which

is the primary pathway modulated by JNJ-28330835.
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Click to download full resolution via product page

General Androgen Receptor Signaling Pathway

Experimental Workflow for In Vivo SARM Evaluation
The logical flow of a typical preclinical in vivo study to evaluate a SARM like JNJ-28330835 is

depicted in the following workflow diagram.
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In Vivo SARM Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1673012?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/JNJ-28330835
https://a.osmarks.net/content/wikipedia_en_all_maxi_2020-08/A/JNJ-28330835
https://pubmed.ncbi.nlm.nih.gov/17992601/
https://pubmed.ncbi.nlm.nih.gov/17992601/
https://pubmed.ncbi.nlm.nih.gov/17992601/
https://www.wikiwand.com/en/articles/JNJ-28330835
https://pubchem.ncbi.nlm.nih.gov/compound/11703306
https://www.medkoo.com/products/20143
https://www.benchchem.com/product/b1673012#jnj-28330835-iupac-name-and-synonyms
https://www.benchchem.com/product/b1673012#jnj-28330835-iupac-name-and-synonyms
https://www.benchchem.com/product/b1673012#jnj-28330835-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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